Cas no 2248274-30-6 (3-[(Benzyloxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid)

• Product Name: 3-[(Benzyloxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid
• CAS No: 2248274-30-6
• Molecular Formula: C₁₂H₁₃NO₄S
• Molecular Weight: 267.30092215538
• CID: 6479140
• PubChem ID: 20400478

3-[(Benzyloxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid Properties

Names and Identifiers

• EN300-6510993
• 2248274-30-6
• 3-[(benzyloxy)carbonyl]-1,3-thiazolidine-2-carboxylic acid

• InChIKey： ZGVHIXYQUSQQIR-UHFFFAOYSA-N
• Inchi： 1S/C12H13NO4S/c14-11(15)10-13(6-7-18-10)12(16)17-8-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,14,15)
• SMILES： S1CCN(C(=O)OCC2C=CC=CC=2)C1C(=O)O

Computed Properties

• Exact Mass: 267.05652907g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 267.05652907g/mol
• Heavy Atom Count: 18
• Complexity: 317
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls